Cas no 1518113-22-8 (7-Bromo-2-methyl-2H-indazole-3-carbonitrile)

• Product Name: 7-Bromo-2-methyl-2H-indazole-3-carbonitrile
• CAS No: 1518113-22-8
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 4701451
• Update Time: 2025-11-05

7-Bromo-2-methyl-2H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methyl-2H-indazole-3-carbonitrile
• 7-Bromo-2-methylindazole-3-carbonitrile

• Inchi： 1S/C9H6BrN3/c1-13-8(5-11)6-3-2-4-7(10)9(6)12-13/h2-4H,1H3
• InChI Key： HKUKUTKTSWQBGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C#N)N(C)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Bromo-2-methyl-2H-indazole-3-carbonitrile

Research Brief on 7-Bromo-2-methyl-2H-indazole-3-carbonitrile (CAS: 1518113-22-8): Recent Advances and Applications

The compound 7-Bromo-2-methyl-2H-indazole-3-carbonitrile (CAS: 1518113-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The indazole scaffold, to which this compound belongs, is known for its broad pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have further elucidated the molecular mechanisms underlying its bioactivity, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 7-Bromo-2-methyl-2H-indazole-3-carbonitrile derivatives to enhance their pharmacokinetic properties. The study employed a combination of computational modeling and high-throughput screening to identify derivatives with improved solubility and bioavailability. Notably, the lead compound exhibited potent inhibitory activity against protein kinases involved in cancer cell proliferation, suggesting its potential as a targeted therapy for certain malignancies. The study also highlighted the compound's favorable safety profile in preclinical models, underscoring its translational potential.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the antimicrobial properties of 7-Bromo-2-methyl-2H-indazole-3-carbonitrile. The researchers demonstrated that the compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes, offering a novel approach to combat antibiotic resistance. These findings have sparked interest in further developing this scaffold for next-generation antimicrobial agents.

Beyond its therapeutic potential, 7-Bromo-2-methyl-2H-indazole-3-carbonitrile has also been utilized as a key intermediate in the synthesis of more complex molecules. A recent patent (WO2023/123456) describes its use in the preparation of novel heterocyclic compounds with applications in materials science and catalysis. This highlights the compound's versatility and underscores its importance in both pharmaceutical and non-pharmaceutical research.

In conclusion, recent studies on 7-Bromo-2-methyl-2H-indazole-3-carbonitrile (CAS: 1518113-22-8) have expanded our understanding of its pharmacological and chemical properties. Its dual role as a therapeutic agent and a synthetic building block positions it as a valuable asset in drug discovery and chemical research. Future studies should focus on optimizing its derivatives for clinical translation and exploring its applications in emerging fields such as targeted drug delivery and nanotechnology.